3,3,10,10-Tetramethyl-2,11-dioxa-6,7-dithia-3,10-disiladodecane

• CAS No.: 180003-78-5
• Molecular Formula: C10H26O2S2Si2
• Molecular Weight: 298.6 g/mol
• IUPAC Name: methoxy-[2-[2-[methoxy(dimethyl)silyl]ethyldisulfanyl]ethyl]-dimethylsilane
• InChI: InChI=1S/C10H26O2S2Si2/c1-11-15(3,4)9-7-13-14-8-10-16(5,6)12-2/h7-10H2,1-6H3
• InChI Key: DEGHNHDTDBXIBA-UHFFFAOYSA-N
• Canonical SMILES: CO[Si](C)(C)CCSSCC[Si](C)(C)OC

Description

3,3,10,10-Tetramethyl-2,11-dioxa-6,7-dithia-3,10-disiladodecane is a unique organosilicon compound characterized by its distinctive structure, which includes silicon, oxygen, and sulfur atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3,10,10-Tetramethyl-2,11-dioxa-6,7-dithia-3,10-disiladodecane typically involves the reaction of organosilicon precursors with sulfur-containing reagents under controlled conditions. One common method includes the use of tetramethylsilane and a sulfur source such as sulfur dichloride in the presence of a catalyst. The reaction is carried out under an inert atmosphere to prevent oxidation and ensure the purity of the product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods but optimized for higher yields and efficiency. This includes the use of continuous flow reactors and advanced purification techniques to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3,3,10,10-Tetramethyl-2,11-dioxa-6,7-dithia-3,10-disiladodecane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert sulfoxides back to sulfides.

Substitution: The silicon atoms in the compound can undergo substitution reactions with various nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or alcohols can be used under mild conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Sulfides.

Substitution: Various substituted organosilicon compounds.

Scientific Research Applications

3,3,10,10-Tetramethyl-2,11-dioxa-6,7-dithia-3,10-disiladodecane has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of complex organosilicon compounds.

Biology: Investigated for its potential as a bioactive molecule due to its unique structure.

Medicine: Explored for its potential therapeutic properties, including as an antimicrobial agent.

Industry: Utilized in the development of advanced materials with specific properties such as thermal stability and resistance to oxidation.

Mechanism of Action

The mechanism of action of 3,3,10,10-Tetramethyl-2,11-dioxa-6,7-dithia-3,10-disiladodecane involves its interaction with molecular targets through its silicon and sulfur atoms. These interactions can lead to the formation of stable complexes with various biomolecules, potentially altering their function. The pathways involved may include the inhibition of specific enzymes or the disruption of cellular processes.

Comparison with Similar Compounds

Similar Compounds

• 1,3,7,7-Tetramethyl-2,11-dioxabicyclo[4.4.1]undeca-3,5-dien-10-one
• 6,7-Bis(benzyloxy)-2,2,11,11-tetramethyl-3,3,10,10-tetraphenyl-4,9-dioxa-3,10-disiladodecane

Uniqueness

3,3,10,10-Tetramethyl-2,11-dioxa-6,7-dithia-3,10-disiladodecane is unique due to its specific combination of silicon, oxygen, and sulfur atoms, which imparts distinct chemical properties. This uniqueness makes it valuable for specialized applications where other compounds may not be as effective.